Cas no 2148195-95-1 (2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine
• CAS No: 2148195-95-1
• MF: C₉H₈ClF₂N
• MW: 203.616328239441
• CID: 6440443
• PubChem ID: 165884264
• Update Time: 2025-05-19

2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine
• EN300-1964813
• 2148195-95-1

• Inchi： 1S/C9H8ClF2N/c10-9-6(12)2-1-5(11)8(9)4-3-7(4)13/h1-2,4,7H,3,13H2
• InChI Key： MHTLCJWZQUAPOO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1CC1N)F)F

Computed Properties

• Exact Mass: 203.0313333g/mol
• Monoisotopic Mass: 203.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine

Introduction to 2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine (CAS No. 2148195-95-1)

2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound, identified by the CAS number 2148195-95-1, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. Its molecular structure incorporates a cyclopropane ring, a moiety known for its strain and reactivity, which can be leveraged to modulate biological targets effectively.

The presence of fluorine atoms at the 3 and 6 positions of the phenyl ring introduces electron-withdrawing effects, enhancing the compound's lipophilicity and metabolic stability. This feature is particularly valuable in medicinal chemistry, as it can improve pharmacokinetic profiles, including bioavailability and half-life. Additionally, the chloro substituent at the 2-position of the phenyl ring adds another layer of electronic modulation, influencing both the reactivity and binding affinity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular docking simulations suggest that 2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine may interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This has opened up avenues for investigating its potential therapeutic applications in areas such as oncology, inflammation, and neurodegenerative diseases.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data indicate that it exhibits inhibitory activity against certain enzymes implicated in cancer progression. The cyclopropane moiety, in particular, has been shown to enhance binding affinity by introducing steric constraints that optimize interactions with protein active sites. Furthermore, the fluorinated phenyl ring contributes to selective binding by modulating electronic distributions around the target molecule.

The synthesis of 2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations, have been employed to construct the cyclopropane ring efficiently. These approaches not only highlight the synthetic prowess of modern organic chemistry but also pave the way for scalable production processes.

One of the most compelling aspects of this compound is its potential for structural diversity through derivatization. By modifying substituents on the phenyl ring or exploring different cyclopropane derivatives, chemists can generate a library of analogs with tailored biological activities. Such libraries are invaluable for high-throughput screening programs aimed at identifying lead compounds for further optimization.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into drug molecules often leads to improved pharmacological properties, such as enhanced binding affinity and metabolic stability. In 2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine, fluorine atoms contribute significantly to these desirable characteristics, making it a promising candidate for drug development.

As research continues to uncover new biological targets and mechanisms of disease, compounds like 2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine are poised to play a crucial role in next-generation therapeutics. The combination of structural complexity and functional diversity makes it an attractive scaffold for medicinal chemists seeking innovative solutions to unmet medical needs.

The future directions for this compound include further exploration of its pharmacological effects through preclinical studies. Investigating its interactions with specific proteins and assessing its safety profile will be essential steps before considering clinical trials. Collaborations between synthetic chemists and biologists will be instrumental in translating laboratory findings into tangible therapeutic benefits.

In conclusion,2-(2-chloro-3,6-difluorophenyl)cyclopropan-1-amine (CAS No. 2148195-95-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis challenges highlight the ingenuity of modern organic synthesis techniques while its pharmacological promise underscores its importance as a candidate for drug development.